Cas no 1396873-55-4 (3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide)

• Product Name: 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide
• CAS No: 1396873-55-4
• MF: C₂₀H₁₉ClN₆O
• MW: 394.85746216774
• CID: 6350028
• PubChem ID: 71790048
• Update Time: 2025-05-26

3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide
• 3-chloro-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]benzamide
• 3-chloro-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzamide
• 3-chloro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide
• F6222-0483
• 1396873-55-4
• AKOS024539889
• VU0537635-1

• Inchi： 1S/C20H19ClN6O/c21-16-5-3-4-15(12-16)19(28)25-17-13-23-20(24-14-17)27-10-8-26(9-11-27)18-6-1-2-7-22-18/h1-7,12-14H,8-11H2,(H,25,28)
• InChI Key： YBBGQXFHLMONBK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1C=NC(=NC=1)N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 394.1308869g/mol
• Monoisotopic Mass: 394.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide

Comprehensive Overview of 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide (CAS No. 1396873-55-4)

The compound 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide, identified by its CAS No. 1396873-55-4, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrimidine core with a piperazine moiety and a benzamide group, making it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel treatments in areas such as oncology and neurology.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural attributes of 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide align with these trends, as its heterocyclic components are known to exhibit high binding affinity for enzyme active sites. This has led to its exploration in high-throughput screening (HTS) assays, where it has shown promise in modulating key signaling pathways. Its CAS No. 1396873-55-4 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

From a synthetic chemistry perspective, the preparation of 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide involves multi-step organic transformations, including amide coupling and nucleophilic substitution reactions. The compound's chloro substituent enhances its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its molecular structure, ensuring reproducibility in research settings.

The growing interest in personalized medicine and targeted therapies has amplified the need for compounds like 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide. Its potential applications extend to cancer immunotherapy and neurodegenerative disease research, where modulating specific protein-protein interactions is critical. Additionally, its lipophilic properties contribute to favorable pharmacokinetic profiles, a key consideration in drug development. These attributes make it a valuable tool for academic and industrial researchers alike.

As the scientific community continues to explore the therapeutic potential of pyrimidine-based compounds, 3-chloro-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}benzamide stands out due to its versatile scaffold. Its CAS No. 1396873-55-4 serves as a unique identifier in global chemical databases, facilitating collaboration and data sharing among researchers. Future studies may focus on optimizing its bioavailability and selectivity, further solidifying its role in modern drug discovery pipelines.